N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide

• IUPAC Name: N-[5-[(4-methylphenyl)sulfanylmethyl]-1,3,4-thiadiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C17H14N4O3S2/c1-11-5-7-14(8-6-11)25-10-15-19-20-17(26-15)18-16(22)12-3-2-4-13(9-12)21(23)24/h2-9H,10H2,1H3,(H,18,20,22)
• InChI Key: BNLNFWXJBMYWOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O3S2
• Molecular Weight: 386.5 g/mol

Description

N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide, also known as MNTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNTB is a member of the thiadiazole family, which is known for its diverse bioactivities, including antimicrobial, antiviral, and anticancer properties.

Scientific Research Applications

N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has been shown to have anticancer and antimicrobial properties. In material science, N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has been used as a precursor for the synthesis of new materials with potential applications in electronic devices. In environmental science, N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has been studied for its potential use as a sensor for detecting heavy metal ions in water.

Mechanism of Action

The mechanism of action of N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has also been shown to inhibit the activity of tubulin, a protein that is involved in cell division.
Biochemical and Physiological Effects
N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has been shown to have both biochemical and physiological effects. In vitro studies have shown that N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide inhibits the proliferation of cancer cells and the growth of bacteria and fungi. In vivo studies have shown that N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has antitumor activity in animal models. N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide has several advantages for lab experiments, including its easy synthesis, stability, and diverse bioactivities. However, there are also some limitations to using N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide in lab experiments. N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide is highly toxic and requires careful handling. It is also relatively expensive compared to other compounds with similar bioactivities.

Future Directions

There are several future directions for research on N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide. One direction is to further investigate its anticancer properties and potential use in cancer therapy. Another direction is to explore its potential applications in material science, such as the synthesis of new materials with unique properties. Additionally, further research is needed to understand the mechanism of action of N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide and its potential side effects in vivo.
Conclusion
In conclusion, N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide, or N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide, is a chemical compound with diverse bioactivities and potential applications in various fields. Its easy synthesis, stability, and unique bioactivities make it a promising compound for further research. However, its toxicity and relatively high cost must be taken into consideration when using it in lab experiments. Further research is needed to fully understand its mechanism of action and potential applications.